Methyl 1-(4-cyclopropyl-1,3-thiazole-5-carbonyl)-2,3-dihydroindole-3-carboxylate

• IUPAC Name: methyl 1-(4-cyclopropyl-1,3-thiazole-5-carbonyl)-2,3-dihydroindole-3-carboxylate
• InChI: InChI=1S/C17H16N2O3S/c1-22-17(21)12-8-19(13-5-3-2-4-11(12)13)16(20)15-14(10-6-7-10)18-9-23-15/h2-5,9-10,12H,6-8H2,1H3
• InChI Key: GNKVNNLCLHAZCN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CN(C2=CC=CC=C12)C(=O)C3=C(N=CS3)C4CC4
• Molecular Formula: C17H16N2O3S
• Molecular Weight: 328.4 g/mol

Description

Methyl 1-(4-cyclopropyl-1,3-thiazole-5-carbonyl)-2,3-dihydroindole-3-carboxylate, also known as MTDT, is a synthetic compound that has gained attention in scientific research due to its potential biological activities.

Mechanism of Action

The exact mechanism of action of Methyl 1-(4-cyclopropyl-1,3-thiazole-5-carbonyl)-2,3-dihydroindole-3-carboxylate is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK/ERK pathway. These pathways are involved in cell growth, proliferation, and survival, and their inhibition by this compound may contribute to its biological activities.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit angiogenesis and metastasis. It has also been found to protect neurons against oxidative stress and reduce inflammation in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 1-(4-cyclopropyl-1,3-thiazole-5-carbonyl)-2,3-dihydroindole-3-carboxylate in lab experiments is its relatively simple synthesis method. However, its limited solubility in aqueous solutions and low stability may pose challenges for its use in certain experiments.

Future Directions

Future research on Methyl 1-(4-cyclopropyl-1,3-thiazole-5-carbonyl)-2,3-dihydroindole-3-carboxylate could focus on further elucidating its mechanism of action, as well as its potential use in combination with other drugs for enhanced therapeutic effects. Additionally, the development of more stable and soluble derivatives of this compound could expand its potential applications in scientific research.
In conclusion, this compound is a synthetic compound that has shown potential biological activities in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new therapeutic agents for various diseases.

Synthesis Methods

Methyl 1-(4-cyclopropyl-1,3-thiazole-5-carbonyl)-2,3-dihydroindole-3-carboxylate can be synthesized through a multistep process that involves the reaction of 2,3-dihydroindole-3-carboxylic acid with cyclopropylamine, followed by the reaction with thionyl chloride and 4-cyclopropyl-1,3-thiazole-5-carbonyl chloride. The final step involves the addition of methyl iodide to obtain the methyl ester of this compound.

Scientific Research Applications

Methyl 1-(4-cyclopropyl-1,3-thiazole-5-carbonyl)-2,3-dihydroindole-3-carboxylate has been studied for its potential therapeutic activities, including its anticancer, antitumor, and antiproliferative effects. It has also been investigated for its potential use as a neuroprotective agent, as well as its ability to inhibit inflammation and oxidative stress.